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Compound of Interest

Compound Name: Tetrabromophenol blue
CAS No.: 4430-25-5
Cat. No.: B1205227
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Introduction

Tetrabromophenol blue (TBPB) is a sulfonephthalein derivative commonly employed as a pH
indicator in analytical chemistry. Its distinct color transition across a specific acidic pH range
makes it a valuable tool for determining the endpoint of certain acid-base titrations. These
application notes provide detailed protocols for the preparation and use of Tetrabromophenol
blue as an indicator, with a specific application in the titration of sodium carbonate with
hydrochloric acid.

Tetrabromophenol blue undergoes a clear color change from yellow in acidic solutions to blue
or blue-violet in less acidic to neutral solutions.[1][2] This transition occurs within a pH range of
approximately 3.0 to 4.6, making it particularly suitable for titrations where the equivalence
point lies within this acidic range.[1][2]

Quantitative Data Summary
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The key properties of Tetrabromophenol blue as a pH indicator are summarized in the table

below for easy reference.

Property Value

Reference

4,4'-(4,5,6,7-tetrabromo-1,1-
Chemical Name dioxido-3H-2,1-benzoxathiol-3-

ylidene)bis[2,6-dibromophenol]

[2]

CAS Number 4430-25-5 [2]
Molecular Formula C19HeBrsOsS [2]
Molecular Weight 985.54 g/mol [2]
pH Transition Range 3.0-4.6 [1][2]

Color in Acidic Medium (pH <
3.0)

Yellow / Yellow-Green

[1]

Color in Basic Medium (pH >
4.6)

Blue / Blue-Violet

[1]

pKa ~3.7

Experimental Protocols

Preparation of Tetrabromophenol Blue Indicator

Solution (0.1% wiv)

This protocol describes the preparation of a 0.1% (w/v) solution of Tetrabromophenol blue

suitable for use in acid-base titrations.

Materials:

e Tetrabromophenol blue powder

e 95% Ethanol

o Distilled or deionized water
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0.1 M Sodium hydroxide (NaOH) solution
100 mL volumetric flask

Beaker

Glass stirring rod

Weighing balance

Procedure:

Weighing the Indicator: Accurately weigh 0.1 g of Tetrabromophenol blue powder and
transfer it to a beaker.

Dissolving the Indicator: Add a small volume of 95% ethanol (approximately 20 mL) to the
beaker and stir to dissolve the powder. Gentle heating may be applied to facilitate
dissolution.

Neutralization (Optional but Recommended): For a sharper color change, a small amount of
0.1 M NaOH can be added dropwise until the solution just turns blue. This converts the
indicator to its sodium salt form, which is more soluble in water.

Dilution: Quantitatively transfer the dissolved indicator solution to a 100 mL volumetric flask.

Final Volume Adjustment: Add distilled or deionized water to the volumetric flask to bring the
final volume to the 100 mL mark.

Mixing and Storage: Stopper the flask and invert it several times to ensure the solution is
homogeneous. Store the indicator solution in a well-sealed, amber glass bottle away from
direct sunlight.

Protocol for Titration of Sodium Carbonate with
Hydrochloric Acid

This protocol details the use of Tetrabromophenol blue to determine the concentration of a

sodium carbonate solution by titrating it with a standardized solution of hydrochloric acid. This
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is an example of a weak base-strong acid titration where the second equivalence point is in the
acidic range suitable for this indicator.

Materials:

» Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)

e Sodium carbonate (Naz2COs) solution of unknown concentration

o Tetrabromophenol blue indicator solution (0.1% w/v)

e 50 mL burette

e 25 mL pipette

e 250 mL Erlenmeyer flasks (x3)

o Burette stand and clamp

o White tile or white paper

¢ Distilled or deionized water

Procedure:

o Burette Preparation: Rinse the 50 mL burette twice with a small volume of the standardized
HCI solution and then fill it with the same solution. Ensure no air bubbles are present in the
burette tip and record the initial volume to two decimal places.

o Analyte Preparation: Using a 25 mL pipette, transfer 25.00 mL of the sodium carbonate
solution into a 250 mL Erlenmeyer flask. Add approximately 50 mL of distilled water to
ensure the burette tip is submerged during the titration.

« Indicator Addition: Add 2-3 drops of the Tetrabromophenol blue indicator solution to the
Erlenmeyer flask. The solution should turn blue.

« Titration: Place the Erlenmeyer flask on a white tile or paper under the burette to easily
observe the color change. Slowly add the HCI from the burette to the flask while continuously
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swirling the flask.

o Endpoint Determination: Continue the titration until the solution color changes from blue to a
persistent yellow or yellow-green. This is the endpoint of the titration. Record the final burette
volume to two decimal places.

o Repeat: Repeat the titration with two more 25.00 mL samples of the sodium carbonate
solution to ensure concordant results (titration volumes that agree within £0.1 mL).

o Calculation: Calculate the molarity of the sodium carbonate solution using the following
equation:

MNa2COs = (2 * MHCI * VHCI) / VNaz2COs

Where:

o MNaz2CO:s is the molarity of the sodium carbonate solution.

o MHCI is the molarity of the hydrochloric acid solution.

o VHCI is the average volume of hydrochloric acid used from the concordant titrations.

o VNazCOs is the volume of the sodium carbonate solution pipetted (25.00 mL). The factor
of 2 is due to the stoichiometry of the reaction: Na2COs + 2HCI| — 2NaCl + H20 + COs..

Visualizations
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Titration Procedure
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Titrate with HCI Observe Color Change (Blue to YeIIow)HRecord Volume of HCI)
Prepare Burette with HCI

Indicator Preparation

Weigh 0.1g TBPB Dissolve in Ethanol)—b(Transfer to Volumetric Flask)—> Dilute to 100 mL with Water

Click to download full resolution via product page

Caption: Experimental workflow for titration.

Caption: TBPB color change mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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